Cas no 2757911-76-3 (1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757911-76-3
• MF: C₁₅H₁₇N₃O₃S
• MW: 319.37878203392
• CID: 6545576
• PubChem ID: 165979382
• Update Time: 2025-07-02

1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153247
• 1-(pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate
• 2757911-76-3
• 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H17N3O3S/c1-12-3-5-14(6-4-12)22(19,20)21-13-7-10-18(11-13)15-16-8-2-9-17-15/h2-6,8-9,13H,7,10-11H2,1H3
• InChI Key： AUCRZILDMIGQPM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 319.09906259g/mol
• Monoisotopic Mass: 319.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.8Ų

Additional information on 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate

Introduction to 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757911-76-3)

1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate, identified by its CAS number 2757911-76-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research for potential therapeutic applications. The structural composition of this molecule, featuring a pyrimidine ring linked to a pyrrolidine moiety and sulfonated methylbenzene, contributes to its unique chemical properties and biological interactions.

The pyrimidin-2-yl and pyrrolidin-3-yl substituents are key pharmacophoric elements that play a crucial role in modulating the biological activity of the compound. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, which makes them attractive candidates for developing drugs targeting metabolic and genetic disorders. The 4-methylbenzene-1-sulfonate part of the molecule introduces a sulfonate group, which is known for its ability to enhance water solubility and improve pharmacokinetic profiles. This feature is particularly important in drug development, as it can influence the compound's absorption, distribution, metabolism, and excretion (ADME) properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The combination of pyrimidine, pyrrolidine, and sulfonated aromatic rings in 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate creates a versatile scaffold that can interact with multiple biological targets. This molecular architecture has been explored in the development of drugs for various diseases, including cancer, inflammation, and infectious diseases. The sulfonate group not only enhances solubility but also participates in hydrogen bonding interactions, which can be critical for binding affinity and efficacy.

In the context of current research, 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate has been investigated for its potential role in modulating enzyme activity and receptor binding. Studies have shown that derivatives of this compound can exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer, making them attractive targets for therapeutic intervention. The ability of this compound to interact with these targets suggests its utility as a lead molecule for further drug development.

The synthesis of 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the pyrimidine ring is typically achieved through condensation reactions, while the pyrrolidine moiety is often formed via cyclization or nucleophilic substitution reactions. The final step involves sulfonation of the methylbenzene ring to introduce the sulfonate group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve the efficiency and selectivity of these synthetic steps.

The pharmacological profile of 1-(Pyrimidin-2-yl)pyrrolidin-3-yl 4-methylbenzene-1-sulfonate has been evaluated through in vitro and in vivo studies. These studies have provided insights into its mechanism of action and potential therapeutic applications. For instance, preclinical trials have demonstrated its ability to inhibit the growth of certain cancer cell lines by blocking key signaling pathways involved in cell proliferation and survival. Additionally, animal models have shown that this compound can modulate inflammatory responses, suggesting its potential use in treating chronic inflammatory diseases.

The chemical stability and formulation of 1-(Pyrimidin-2-yl)pyrrolidin-3-ylyl 4-methylbenzene -1-sulfonate are critical considerations for its practical application in pharmaceuticals. The presence of multiple functional groups makes it susceptible to degradation under certain conditions, necessitating careful handling and storage. Formulation strategies are being explored to enhance its stability while maintaining its bioavailability. These strategies include encapsulation techniques and co-administration with stabilizing agents.

The future prospects of 1-(Pyrimidin -2 -y l)py rrol idin -3 -y l 4 -m ethylb enz ene -1 -s u lf on ate are promising, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process. Advances in computational chemistry and artificial intelligence are also being leveraged to predict new derivatives with enhanced efficacy and reduced side effects.

In conclusion, 1-(Py rim idin -2 -y l )py rro lid ine -3 -y l 4 -m eth ylb enz ene -1 -s u lf on ate (CAS No .27579 11 -76 -3) represents a significant advancement in pharmaceutical chemistry with its unique structural features and promising biological activities . Its potential as a therapeutic agent continues to be explored through rigorous research efforts , offering hope for novel treatments across various medical conditions . As our understanding of molecular interactions evolves , so too will the applications of this remarkable compound .